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Compound of Interest

Compound Name:
4-Bromo-2-cyclopropyl-6-(N-

propyl)pyrimidine

Cat. No.: B13170515

Get Quote

Executive Summary & Structural Context
This guide provides a comprehensive spectral analysis of 4-Bromo-2-cyclopropyl-6-

(propylamino)pyrimidine, a critical halogenated heterocyclic intermediate.[1] This scaffold is

frequently utilized in the development of pharmaceuticals, particularly as a precursor for

transition-metal catalyzed cross-couplings (Suzuki-Miyaura, Buchwald-Hartwig) at the C4-

bromide site.

Molecular Formula: C₁₀H₁₄BrN₃ Molecular Weight: 256.15 g/mol (based on ⁷⁹Br) / 258.15 g/mol

(based on ⁸¹Br) Key Structural Features:[1]

Electron-Deficient Core: Pyrimidine ring.[1]

Diagnostic Handle: C4-Bromine atom (distinctive MS isotope pattern).[1]

High-Field Marker: C2-Cyclopropyl group (unique NMR upfield shifts).[1]

Solubilizing Tail: C6-Propylamino chain.[1]
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Synthesis & Impurity Profile (Context for Analysis)
Understanding the synthetic origin is vital for interpreting "ghost peaks" in spectra.[1] This

molecule is typically synthesized via Regioselective Nucleophilic Aromatic Substitution (SₙAr).

[1]

Synthetic Pathway Visualization
The following diagram outlines the standard synthesis and potential impurities (e.g.,

regioisomers or bis-substituted byproducts).

4,6-Dibromo-2-
cyclopropylpyrimidine

SₙAr Reaction
(THF/DIEA, 0°C to RT)

n-Propylamine
(Nucleophile)

Target:
4-Bromo-2-cyclopropyl-

6-(propylamino)pyrimidine
 Major Product

Bis-Impurity:
2-cyclopropyl-4,6-

dipropylaminopyrimidine

 Over-reaction
(Trace)

Click to download full resolution via product page

Mass Spectrometry (MS) Data
The mass spectrum provides the primary confirmation of the halogen presence.[1]

The Bromine Isotope Signature
Bromine exists as two stable isotopes, ⁷⁹Br (50.7%) and ⁸¹Br (49.3%). This creates a distinctive

1:1 doublet in the molecular ion region, which is the most reliable confirmation of the 4-bromo

substitution.[1]
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Ion Species m/z (Theoretical)
Relative
Abundance

Interpretation

[M+H]⁺ (⁷⁹Br) 256.04 100%
Protonated molecular

ion containing ⁷⁹Br.[1]

[M+H]⁺ (⁸¹Br) 258.04 ~98%

Protonated molecular

ion containing ⁸¹Br

(The "M+2" peak).

[M-Br]⁺ ~177.1 Variable

Loss of Bromine

radical (homolytic

cleavage).[1]

[M-C₃H₇]⁺ ~213/215 Variable

Loss of propyl chain

(α-cleavage at amine).

[1]

Experimental Note: In LC-MS (ESI+), the [M+H]⁺ doublet is the diagnostic "fingerprint." If you

observe a single peak at 256 or a ratio other than ~1:1, the bromine has likely been displaced

(e.g., by hydrolysis to an –OH group).

Nuclear Magnetic Resonance (NMR) Spectroscopy
NMR offers the definitive structural proof.[1] The cyclopropyl group provides a unique high-field

diagnostic that separates this scaffold from alkyl-pyrimidines.[1]

¹H NMR (400 MHz, CDCl₃)
Solvent Note: CDCl₃ is preferred. In DMSO-d₆, the NH proton will appear as a distinct

triplet/broad singlet further downfield (~7.5 ppm).

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 3 / 9 Tech Support

https://wap.guidechem.com/encyclopedia/4-bromo-6-cyclopropylpyrimidin-dic1652113.html
https://wap.guidechem.com/encyclopedia/4-bromo-6-cyclopropylpyrimidin-dic1652113.html
https://wap.guidechem.com/encyclopedia/4-bromo-6-cyclopropylpyrimidin-dic1652113.html
https://wap.guidechem.com/encyclopedia/4-bromo-6-cyclopropylpyrimidin-dic1652113.html
https://wap.guidechem.com/encyclopedia/4-bromo-6-cyclopropylpyrimidin-dic1652113.html
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b13170515?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Position
Shift (δ
ppm)

Multiplicity Integration
Coupling
(Hz)

Assignment
Logic

C5-H 6.35 - 6.45 Singlet (s) 1H -

Aromatic: The

C5 proton is

shielded by

the electron-

donating

amino group

at C6.[1]

Unsubstituted

pyrimidine C5

is typically

>7.0 ppm.[1]

NH 5.10 - 5.40 Broad (br s) 1H -

Amine:

Exchangeabl

e proton.[1]

Chemical

shift varies

with

concentration

and

temperature.

[1]

N-CH₂ 3.20 - 3.30
Quad/Trip

(q/t)
2H J ≈ 6.8

α-Methylene:

Deshielded

by the

adjacent

nitrogen

atom.[1]

Cyclopropyl-

CH
1.95 - 2.05 Multiplet (m) 1H -

Methine: The

attachment

point to the

pyrimidine

ring.[1]
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Propyl-CH₂ 1.60 - 1.70 Sextet (m) 2H J ≈ 7.2

β-Methylene:

Standard

alkyl chain

environment.

[1]

Cyclopropyl-

CH₂
1.05 - 1.15 Multiplet (m) 2H -

Ring CH₂:

"Cis" protons

relative to the

pyrimidine

ring

(shielded).[1]

Cyclopropyl-

CH₂
0.95 - 1.05 Multiplet (m) 2H -

Ring CH₂:

"Trans"

protons

relative to the

pyrimidine

ring.[1]

Propyl-CH₃ 0.90 - 1.00 Triplet (t) 3H J ≈ 7.4

Terminal

Methyl:

Standard

alkyl triplet.[1]

¹³C NMR (100 MHz, CDCl₃)
C2 (Pyrimidine): ~168-170 ppm (Deshielded by two nitrogens + cyclopropyl attachment).[1]

C4 (C-Br): ~150-155 ppm (Distinctive shift due to heavy atom effect of Br).[1]

C6 (C-N): ~163-165 ppm (Deshielded by amino substituent).[1]

C5 (CH): ~100-105 ppm (Upfield due to ortho-amino donation).[1]

Cyclopropyl (CH): ~17-19 ppm.[1]

Cyclopropyl (CH₂): ~10-12 ppm (High field characteristic).[1]
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Propyl Carbons: ~44 ppm (N-C), ~22 ppm (C-C), ~11 ppm (CH₃).

Infrared (IR) Spectroscopy
IR is useful for quick quality control (QC) to ensure the amine is intact and no hydrolysis (broad

OH) has occurred.

Wavenumber (cm⁻¹) Vibration Mode Diagnostic Value

3250 - 3350 N-H Stretch

Indicates secondary amine.[1]

A sharp band confirms the

propylamino group is present.

[1]

3000 - 3080 C-H Stretch (Cyclopropyl)

Specific: Cyclopropyl C-H

bonds are stronger (more s-

character) and appear >3000

cm⁻¹, unlike alkyl C-H (<3000).

2850 - 2960 C-H Stretch (Alkyl)
Standard propyl chain

vibrations.

1560 - 1590 C=N / C=C Ring Stretch

Characteristic "breathing"

modes of the pyrimidine

heterocycle.

600 - 700 C-Br Stretch
Often weak, but diagnostic in

the fingerprint region.[1]

Experimental Protocols (Self-Validating Systems)
Protocol 1: NMR Sample Preparation for Structural
Elucidation
Rationale: Pyrimidines can aggregate.[1] Proper concentration prevents line broadening.[1]

Mass: Weigh 5–10 mg of the solid compound.

Solvent: Add 0.6 mL of CDCl₃ (99.8% D) containing 0.03% TMS (internal standard).
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Check: If the solution is cloudy, filter through a cotton plug in a glass pipette. Suspended

solids cause magnetic field inhomogeneity.[1]

Acquisition: Run a standard proton sequence (16 scans).[1]

Validation: Verify the TMS peak is at 0.00 ppm.[1] Check the integration of the propyl

methyl triplet (should be exactly 3.00 relative to the aromatic proton at 1.00).

Protocol 2: LC-MS Purity Check
Rationale: To confirm the Br-isotope pattern and absence of the bis-amino impurity.[1]

Dilution: Dissolve 1 mg in 1 mL Acetonitrile (HPLC grade).

Column: C18 Reverse Phase (e.g., Agilent Zorbax, 3.5 µm).

Mobile Phase: Gradient 5% to 95% Acetonitrile in Water (+0.1% Formic Acid).

Detection: UV (254 nm) and MS (ESI+).[1]

Validation: The UV trace should show a single major peak (>95%).[1] The MS under that

peak must show the 256/258 doublet.[1]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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Contact our Ph.D. Support Team for a compatibility check
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